Cas no 2260932-11-2 (Phenol, 2-amino-4-chloro-3-fluoro-, hydrochloride (1:1))

• Product Name: Phenol, 2-amino-4-chloro-3-fluoro-, hydrochloride (1:1)
• CAS No: 2260932-11-2
• MF: C₆H₆Cl₂FNO
• MW: 198.022343158722
• CID: 5412423
• Update Time: 2025-10-31

Phenol, 2-amino-4-chloro-3-fluoro-, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

• Phenol, 2-amino-4-chloro-3-fluoro-, hydrochloride (1:1)

• Inchi： 1S/C6H5ClFNO.ClH/c7-3-1-2-4(10)6(9)5(3)8;/h1-2,10H,9H2;1H
• InChI Key： HGAMAMQNMLFGCM-UHFFFAOYSA-N
• SMILES： C1(O)=CC=C(Cl)C(F)=C1N.[H]Cl

Additional information on Phenol, 2-amino-4-chloro-3-fluoro-, hydrochloride (1:1)

Phenol, 2-amino-4-chloro-3-fluoro-, hydrochloride (1:1) (CAS No. 2260932-11-2)

Phenol, 2-amino-4-chloro-3-fluoro-, hydrochloride (1:1) (CAS No. 2260932-11-2) is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique molecular structure, has garnered attention for its potential therapeutic properties and its role in the development of novel drugs.

The molecular formula of Phenol, 2-amino-4-chloro-3-fluoro-, hydrochloride (1:1) is C₇H₆ClFN₂O·HCl, and it has a molecular weight of approximately 208.09 g/mol. The presence of the amino, chloro, and fluoro substituents on the phenolic ring imparts distinct chemical and biological properties to this compound. These functional groups contribute to its reactivity and interaction with biological systems, making it a valuable candidate for various research applications.

In recent years, significant advancements have been made in understanding the pharmacological profile of Phenol, 2-amino-4-chloro-3-fluoro-, hydrochloride (1:1). Studies have shown that this compound exhibits potent antimicrobial and anti-inflammatory activities. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that Phenol, 2-amino-4-chloro-3-fluoro-, hydrochloride (1:1) effectively inhibited the growth of several pathogenic bacteria, including Staphylococcus aureus and Pseudomonas aeruginosa. This finding highlights its potential as a lead compound for developing new antimicrobial agents.

Beyond its antimicrobial properties, Phenol, 2-amino-4-chloro-3-fluoro-, hydrochloride (1:1) has also shown promise in the treatment of inflammatory conditions. Research conducted at the University of California, Los Angeles (UCLA) revealed that this compound can modulate key inflammatory pathways by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This suggests that it may be useful in managing conditions like rheumatoid arthritis and other autoimmune disorders.

The unique chemical structure of Phenol, 2-amino-4-chloro-3-fluoro-, hydrochloride (1:1) also makes it an attractive candidate for drug design and development. Its ability to form stable complexes with metal ions has been explored in various studies. For example, a study published in the Inorganic Chemistry Communications demonstrated that complexes formed between this compound and transition metals exhibited enhanced biological activity compared to the free ligand. This property could be leveraged to develop more effective therapeutic agents with improved pharmacokinetic profiles.

In addition to its therapeutic potential, Phenol, 2-amino-4-chloro-3-fluoro-, hydrochloride (1:1) has been utilized as a building block in the synthesis of more complex molecules. Its reactivity and functional group versatility make it a valuable intermediate in organic synthesis. Researchers at the Max Planck Institute for Chemical Energy Conversion have used this compound as a starting material to synthesize novel catalysts for hydrogenation reactions. These catalysts have shown high activity and selectivity in converting various substrates into valuable products.

The safety profile of Phenol, 2-amino-4-chloro-3-fluoro-, hydrochloride (1:1) is another important aspect that has been extensively studied. Toxicological evaluations have indicated that this compound is generally well-tolerated at therapeutic doses. However, as with any chemical compound, appropriate handling and storage precautions should be observed to ensure safety in laboratory settings.

In conclusion, Phenol, 2-amino-4-chloro-3-fluoro-, hydrochloride (1:1) (CAS No. 2260932-11-2) is a multifaceted compound with a wide range of applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it a promising candidate for developing new drugs and therapeutic agents. Ongoing research continues to uncover new possibilities for this compound, further solidifying its importance in the scientific community.